Cas no 72987-60-1 (4-cyclopentyl-2-methyl-cyclohexan-1-ol)

4-cyclopentyl-2-methyl-cyclohexan-1-ol structure
72987-60-1 structure
Product Name:4-cyclopentyl-2-methyl-cyclohexan-1-ol
CAS No:72987-60-1
MF:C12H22O
MW:182.302484035492
CID:581558
PubChem ID:175365
Update Time:2025-04-19

4-cyclopentyl-2-methyl-cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-cyclopentyl-2-methyl-cyclohexan-1-ol
    • 4-cyclopentyl-2-methylcyclohexan-1-ol
    • 2-Methyl-4-cyclopentyl-1-cyclohexanol
    • 4-cyclopentyl-2-methylcyclohexanol
    • Cyclohexanol, 4-cyclopentyl-2-methyl-
    • NS00058581
    • 72987-60-1
    • EINECS 277-190-9
    • DTXSID40888349
    • Inchi: 1S/C12H22O/c1-9-8-11(6-7-12(9)13)10-4-2-3-5-10/h9-13H,2-8H2,1H3
    • InChI Key: NPNPPGCLAHDWKQ-UHFFFAOYSA-N
    • SMILES: OC1CCC(CC1C)C1CCCC1

Computed Properties

  • Exact Mass: 182.16716
  • Monoisotopic Mass: 182.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.981
  • Boiling Point: 275°C at 760 mmHg
  • Flash Point: 114.6°C
  • Refractive Index: 1.504
  • PSA: 20.23
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